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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923 Get Quote

Disclaimer: Detailed public information, including comprehensive experimental protocols and

specific biological pathway data for Disodium p-phenolsulfonate with CAS number 20896-31-

5, is limited. Much of the available data pertains to its parent compound, 4-

hydroxybenzenesulfonic acid, or its monosodium salt. This guide compiles the most relevant

information available to serve as a technical overview.

Chemical and Physical Properties
Disodium p-phenolsulfonate is the disodium salt of 4-hydroxybenzenesulfonic acid. It is an

organic compound that is typically found as a white to off-white crystalline powder. Its structure,

featuring a hydrophilic sulfonate group and a phenolic hydroxyl group, makes it soluble in

water.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value

CAS Number 20896-31-5[1]

Molecular Formula C₆H₄Na₂O₄S

Synonyms

Disodium 4-hydroxybenzenesulfonate, Disodium

p-hydroxybenzenesulfonate, p-

Hydroxybenzenesulfonic acid disodium salt,

Benzenesulfonic acid, 4-hydroxy-, disodium

salt[1]

Table 2: Physical and Chemical Properties

Property Value Source Compound

Molecular Weight 218.14 g/mol Disodium p-phenolsulfonate

Appearance
White to off-white crystalline

powder

Sodium 4-

hydroxybenzenesulfonate[2]

Melting Point >300 °C
Sodium 4-

hydroxybenzenesulfonate[3]

Solubility Soluble in water
4-Hydroxybenzenesulfonic

acid[4]

Synthesis and Manufacturing
The synthesis of Disodium p-phenolsulfonate is generally achieved through a two-step

process: the sulfonation of phenol to produce p-hydroxybenzenesulfonic acid, followed by

neutralization with a sodium base.

Experimental Protocol: Synthesis of p-
Hydroxybenzenesulfonic Acid (Parent Compound)
The formation of the para isomer (p-hydroxybenzenesulfonic acid) is favored over the ortho

isomer at higher temperatures.
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Materials: Phenol, concentrated sulfuric acid.

Procedure:

Phenol is reacted with concentrated sulfuric acid.

The reaction mixture is heated to approximately 100-110 °C. At this higher temperature,

the thermodynamically more stable para isomer is the major product. At lower

temperatures (around 25°C), the ortho isomer is kinetically favored.

The reaction is allowed to proceed for several hours.

The product, p-hydroxybenzenesulfonic acid, can be isolated from the reaction mixture.

Experimental Protocol: Neutralization to Disodium p-
phenolsulfonate

Materials: p-hydroxybenzenesulfonic acid, sodium hydroxide (or another sodium base).

Procedure:

The synthesized p-hydroxybenzenesulfonic acid is dissolved in an appropriate solvent,

typically water.

A stoichiometric amount of sodium hydroxide (two equivalents) is gradually added to the

solution to neutralize both the sulfonic acid and the phenolic hydroxyl group.

The resulting solution contains Disodium p-phenolsulfonate.

The final product can be isolated by evaporation of the solvent.
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General Synthesis Workflow for Disodium p-phenolsulfonate
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Caption: General synthesis workflow for Disodium p-phenolsulfonate.

Analytical Methods
For the quantitative analysis of p-phenolsulfonate and its salts, High-Performance Liquid

Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) are suitable

techniques.

HPLC Method (General Approach)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15193923?utm_src=pdf-body-img
https://www.benchchem.com/product/b15193923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A specific validated protocol for the disodium salt is not readily available in public literature.

However, a general method for the monosodium salt suggests the following could be a starting

point for method development:

Column: A reverse-phase column, such as a C18 or a specialized column like Newcrom R1,

would be appropriate.

Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g.,

water with a small amount of acid like phosphoric or formic acid) is typically used.

Detection: UV detection would be suitable due to the aromatic ring in the molecule.

Quantification: Quantification would be achieved by comparing the peak area of the analyte

to that of a certified reference standard.

Quantitative NMR (qNMR)
qNMR is a primary analytical method that can be used for purity assessment and quantification

without the need for a specific reference standard of the analyte.

Principle: The integral of an NMR signal is directly proportional to the number of nuclei

contributing to that signal. By using a certified internal standard with a known concentration,

the concentration of the analyte can be accurately determined.

Procedure Outline:

An accurately weighed amount of the Disodium p-phenolsulfonate sample and a

certified internal standard are dissolved in a known volume of a deuterated solvent (e.g.,

D₂O).

The ¹H NMR spectrum is acquired under quantitative conditions (e.g., ensuring full

relaxation of signals).

The integrals of non-overlapping peaks of the analyte and the internal standard are

measured.

The purity or concentration of the analyte is calculated based on the ratio of the integrals,

the number of protons for each signal, and the molecular weights and masses of the
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analyte and the standard.

Biological Activity and Signaling Pathways
There is no specific information on the biological signaling pathways for Disodium p-
phenolsulfonate. However, research on the structurally related compound 4-hydroxybenzoic

acid (4-HBA) in Shigella sonnei has elucidated a signaling system that controls physiology and

virulence. This can serve as an illustrative example of how a phenolic acid derivative might

function in a biological system.[5][6]

In S. sonnei, 4-HBA acts as a signaling molecule. Its biosynthesis is catalyzed by the enzyme

UbiC.[5] 4-HBA then binds to the response regulator AaeR, which enhances the binding of

AaeR to the promoter regions of target genes, thereby controlling their expression. This

signaling system has been shown to affect biofilm formation, extracellular polysaccharide

production, and virulence.[5]
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Illustrative Signaling Pathway of 4-Hydroxybenzoic Acid (4-HBA) in S. sonnei
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Caption: 4-HBA signaling in S. sonnei, an example for a related compound.
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Toxicology and Safety Information
Detailed toxicological studies specifically for Disodium p-phenolsulfonate are not widely

available. The safety information is often extrapolated from data on the parent acid or other

salts.

Table 3: Toxicological Data for 4-Hydroxybenzenesulfonic Acid (Parent Compound)

Test Result Species

LD50 (oral) 6400 mg/kg Mouse[7]

Skin Irritation
Mild irritant effect in a 0.5%

solution
Human[7]

The parent compound, p-phenolsulfonic acid, is considered a strong acid and can cause burns

upon contact with skin, eyes, or mucous membranes.[8] The monosodium salt dihydrate is

classified as a skin and eye irritant.[9] It is reasonable to assume that Disodium p-
phenolsulfonate should be handled with appropriate personal protective equipment, including

gloves and eye protection.

Applications in Research and Development
Disodium p-phenolsulfonate and its parent acid are utilized in various industrial and research

applications:

Chemical Intermediate: It serves as a building block in the synthesis of pharmaceuticals,

dyes, and specialized polymers.[4][10]

Metal Complexation: The phenolic hydroxyl and sulfonic acid groups make it a good ligand

for forming stable complexes with metal ions, which has applications in analytical chemistry

and catalysis.[11]

Polymerization Catalyst: It is used as a catalyst in polymerization reactions.[12]

Formulation Component: In the pharmaceutical and cosmetic industries, related compounds

can act as stabilizers or pH buffers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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